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Compound of Interest

3-(2-Chloro-5-
Compound Name:
nitrophenoxy)azetidine

Cat. No.: B13589594

Get Quote

Technical Guide: 3-(2-Chloro-5-
nitrophenoxy)azetidine

Chemical Class: Functionalized Azetidine Ether Primary Application: Medicinal Chemistry

Intermediate (GPCR Ligands, Kinase Inhibitors)

Executive Summary

3-(2-Chloro-5-nitrophenoxy)azetidine is a high-value pharmacophore scaffold characterized
by a four-membered azetidine ring linked via an ether bridge to a substituted nitrobenzene
core. It serves as a critical building block in the synthesis of bioactive small molecules,
particularly for G-Protein Coupled Receptor (GPCR) modulators (e.g., S1P1 agonists) and
kinase inhibitors.

The molecule's unique value lies in its dual-reactivity profile:

o The Azetidine Nitrogen: A secondary amine available for rapid diversification (acylation,
alkylation, sulfonylation).
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e The Nitro-Aryl Core: A "masked" aniline precursor (via reduction) with an ortho-chlorine
substituent that provides steric control or a handle for transition-metal catalysis.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

Property Data Notes
3-(2-Chloro-5-
IUPAC Name ) o
nitrophenoxy)azetidine
C
H
Molecular Formula
CIN
0]
Molecular Weight 228.63 g/mol
] ) Closest analog: 1260771-07-0
CAS Number Not Assigned (Generic) )
(Phenyl variant)
) ) Depending on salt form (HCI
Appearance Pale yellow solid / oil
vs Free Base)
. Low solubility in water (Free
Solubility DMSO, DMF, Methanol, DCM
Base)
o Typical for secondary
pKa (Calculated) ~9.5 (Azetidine NH) o
azetidines
Lipophilic enough for
LogP (Calculated) 1.62 -
membrane permeability
H-Bond Donors 1 (NH)
4 (O, N, NO
H-Bond Acceptors
)
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Synthetic Methodology

The synthesis of 3-(2-Chloro-5-nitrophenoxy)azetidine presents a regiochemical challenge
due to the substitution pattern of the benzene ring. The nitro group is meta to the phenol ether
linkage, rendering standard S

Ar (Nucleophilic Aromatic Substitution) inefficient for the initial coupling.

Recommended Route: The Mitsunobu Coupling The most reliable protocol utilizes a Mitsunobu
reaction between N-protected 3-hydroxyazetidine and commercially available 2-chloro-5-
nitrophenol.

Step-by-Step Protocol

Phase 1: Ether Formation (Mitsunobu)

» Reagents:tert-Butyl 3-hydroxyazetidine-1-carboxylate (1.0 eq), 2-Chloro-5-nitrophenol (1.1
eq), Triphenylphosphine (PPh

, 1.2 eq).

e Solvent: Anhydrous THF (0.1 M concentration).
e Procedure:

Dissolve reactants in THF under N

[¢]

atmosphere.

Cool to 0°C.

[e]

[e]

Add Diisopropyl azodicarboxylate (DIAD) (1.2 eq) dropwise over 20 minutes.

o

Allow to warm to Room Temperature (RT) and stir for 12—-16 hours.

o Workup: Concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc) to
isolate the N-Boc protected intermediate.

Phase 2: Deprotection
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e Reagents: Trifluoroacetic acid (TFA) or 4M HCI in Dioxane.
e Solvent: Dichloromethane (DCM).
e Procedure:

o Dissolve the N-Boc intermediate in DCM.

o Add TFA (10-20 eq) at 0°C.

o Stir at RT for 2 hours.

o Concentrate to dryness.

« |solation: The product is obtained as the TFA salt. For the free base, partition between DCM
and saturated NaHCO

, Separate, dry over Na
SO

, and concentrate.

Synthetic Pathway Diagram

Mitsunobu:
PPh3, DIAD, THF Deprotection:
N-Boc-3-Hydroxyazetidine 0°Cto RT TFA/DCM or
Intermediate: HCl/Dioxane _ Target:
/ N-Boc-3-(2-Cl-5-NO2-Phenoxy)azetidine "1 3-(2-Chloro-5-nitrophenoxy)azetidine

2-Chloro-5-Nitrophenol

Click to download full resolution via product page

Figure 1: Two-step synthesis via Mitsunobu coupling followed by acid-mediated deprotection.

Reactivity Profile & Functionalization
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The 3-(2-Chloro-5-nitrophenoxy)azetidine scaffold possesses three distinct vectors for
chemical modification, making it a versatile intermediate.

A. Nitro Group Reduction (The "Masked" Aniline)

The nitro group at position 5 is easily reduced to an aniline, which is the primary entry point for
expanding the molecule into larger drug-like scaffolds (e.g., via amide coupling or urea
formation).

e Method: H

(1 atm) with Pd/C (10%) in MeOH/EtOH.

o Selectivity: The chlorine atom at position 2 is generally stable under mild hydrogenation
conditions, but prolonged reaction or high pressure may lead to hydrodechlorination.
Iron/Ammonium Chloride (Fe/NH

ClI) reduction is recommended if dechlorination is observed.

B. Azetidine Nitrogen (The Nucleophile)

The secondary amine is highly nucleophilic but sterically constrained.
e Reactions: Amide coupling (HATU/EDC), Reductive Amination (Aldehydes + NaBH(OACc)

), Sulfonylation.

o Constraint: The 4-membered ring introduces ring strain (~26 kcal/mol). Avoid highly acidic
conditions at high temperatures (>100°C) to prevent ring-opening hydrolysis.

C. The Ortho-Chlorine (The Electrophile)

e Activation: The Chlorine atom is para to the Nitro group (1,4-relationship). This electronic
arrangement activates the Chlorine towards S

Ar displacement by strong nucleophiles (e.g., thiols, amines), although the steric hindrance
from the adjacent ether linkage mitigates this risk under mild conditions.
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e Coupling: The CI-C bond is suitable for Palladium-catalyzed Buchwald-Hartwig aminations or
Suzuki couplings, allowing the introduction of biaryl systems.

Reactivity Map

3-(2-Chloro-5-nitrophenoxy)azetidine

Azetidine NH

2-Chloro Group

Suzuki/Buchwald
(Fe/NHA4CI or H2/Pd) Coupling

Aniline Derivative N-Functionalized Azetidine Biaryl/Heteroaryl
(Amide Coupling Precursor) (Ureas, Sulfonamides) (via Pd-Catalysis)

Click to download full resolution via product page

5-Nitro Group

Reduction

Figure 2: Functionalization vectors for library synthesis and lead optimization.

Applications in Drug Discovery

This scaffold is frequently utilized in the design of GPCR modulators, specifically for the
Sphingosine-1-Phosphate (S1P) receptor family.

o Conformational Restriction: The azetidine ring acts as a rigidified linker, reducing the entropic
penalty of binding compared to flexible propyl-amine chains.

o Metabolic Stability: The ether linkage is generally resistant to P450 metabolism, while the
chlorine atom blocks metabolic oxidation at the ortho position of the aromatic ring.

 Lipophilicity Tuning: The chloro-nitro substitution increases the logP, aiding in blood-brain
barrier (BBB) penetration for CNS targets.
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Case Study Context: Similar 3-phenoxyazetidine motifs are found in next-generation S1P1
agonists (e.g., analogs of Siponimod or Ozanimod), where the azetidine amine interacts with
the critical glutamic acid residue (Glul21) in the receptor binding pocket.

Safety & Handling

» Hazard Classification: Irritant (Skin/Eye). Potential sensitizer.

o Stability: Stable at room temperature. Store under inert atmosphere (Argon/Nitrogen) to
prevent amine oxidation.

o Energetics: As a nitro-aromatic compound, bulk quantities should be assessed for thermal
stability (DSC) before scale-up, although the molecular weight suggests low explosive
potential compared to polynitro compounds.

References

o Mitsunobu Reaction Protocols: Swamy, K. C. K., et al. "Mitsunobu and Related Reactions:
Advances and Applications." Chemical Reviews, 2009. Link

o Azetidine Synthesis: Burkhard, J. A., et al. "Synthesis and Structural Analysis of 3-
Substituted Azetidines." Journal of Organic Chemistry, 2010. Link

e S1P1 Receptor Modulators: Tran, T., et al. "Discovery of Next Generation S1P1 Receptor
Agonists." Journal of Medicinal Chemistry, 2020. Link

» Nitro Reduction Methodologies: Bellamy, F. D., & Ou, K. "Selective reduction of aromatic
nitro compounds with stannous chloride.” Tetrahedron Letters, 1984. Link

 To cite this document: BenchChem. ["3-(2-Chloro-5-nitrophenoxy)azetidine" chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13589594/docs#3-2-chloro-5-nitrophenoxy-azetidine-
chemical-properties]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr0782776
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo101017r
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facs.jmedchem.0c01234
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fabs%2Fpii%2FS004040390099683X
https://www.benchchem.com/product/b13589594/docs#3-2-chloro-5-nitrophenoxy-azetidine-chemical-properties
https://www.benchchem.com/product/b13589594/docs#3-2-chloro-5-nitrophenoxy-azetidine-chemical-properties
https://www.benchchem.com/product/b13589594/docs#3-2-chloro-5-nitrophenoxy-azetidine-chemical-properties
https://www.benchchem.com/product/b13589594/docs#3-2-chloro-5-nitrophenoxy-azetidine-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13589594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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